Cas no 34008-91-8 (3-(ethanesulfonyl)prop-1-ene)

• Product Name: 3-(ethanesulfonyl)prop-1-ene
• CAS No: 34008-91-8
• MF: C₅H₁₀O₂S
• MW: 134.196700572968
• CID: 918662
• PubChem ID: 141864
• Update Time: 2025-05-20

3-(ethanesulfonyl)prop-1-ene Chemical and Physical Properties

Names and Identifiers

• 3-(ethylsulphonyl)-1-propene
• 3-ethylsulfonylprop-1-ene
• 3-(ethylsulfonyl)prop-1-ene
• 3-(ethanesulfonyl)prop-1-ene
• ethyl allyl sulfone
• EN300-1718459
• 34008-91-8
• Allylethyl sulfone
• QVPMTBXAMZJINK-UHFFFAOYSA-N
• SCHEMBL780195
• Z1255502034
• DTXSID50187618
• AKOS000351564

• Inchi： 1S/C5H10O2S/c1-3-5-8(6,7)4-2/h3H,1,4-5H2,2H3
• InChI Key： QVPMTBXAMZJINK-UHFFFAOYSA-N
• SMILES： S(CC=C)(CC)(=O)=O

Computed Properties

• Exact Mass: 134.0402
• Monoisotopic Mass: 134.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.055
• Boiling Point: 250.1°C at 760 mmHg
• Flash Point: 118.3°C
• Refractive Index: 1.443
• PSA: 34.14

Additional information on 3-(ethanesulfonyl)prop-1-ene

Research Briefing on 3-(ethanesulfonyl)prop-1-ene (CAS: 34008-91-8) in Chemical and Biomedical Applications

3-(ethanesulfonyl)prop-1-ene (CAS: 34008-91-8) is a sulfone-based organic compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis and biomedical research. This compound, characterized by its reactive double bond and sulfonyl functional group, serves as a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. Recent studies have explored its potential as a building block for novel drug candidates, particularly in the development of enzyme inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-(ethanesulfonyl)prop-1-ene as a key precursor in the synthesis of selective COX-2 inhibitors. The researchers utilized its reactive alkene moiety for Michael addition reactions, enabling the construction of a series of sulfone-containing analogs with improved pharmacokinetic properties. The resulting compounds showed promising anti-inflammatory activity with reduced gastrointestinal side effects compared to traditional NSAIDs.

In the field of materials science, 3-(ethanesulfonyl)prop-1-ene has been employed as a crosslinking agent for polymer modification. A recent patent application (WO2023056789) describes its use in creating sulfonated hydrogels with enhanced mechanical strength and biocompatibility, potentially applicable for drug delivery systems. The sulfonyl group contributes to both the structural integrity of the material and its ability to interact with biological molecules.

From a safety perspective, updated toxicological data (2024) indicates that 3-(ethanesulfonyl)prop-1-ene exhibits moderate acute toxicity (LD50 oral rat: 320 mg/kg) and requires proper handling precautions. However, its derivatives generally show improved safety profiles, making them more suitable for pharmaceutical applications. Current research is focusing on developing greener synthetic routes for this compound, with recent success in catalytic methods that reduce waste generation by 40% compared to traditional approaches.

The compound's mechanism of action in biological systems appears to be multifaceted. Recent proteomics studies suggest that sulfone-containing derivatives of 3-(ethanesulfonyl)prop-1-ene can modulate protein-protein interactions by selectively binding to cysteine residues through reversible sulfonylation. This unique property opens new avenues for targeted therapy development, particularly in oncology where disruption of specific protein complexes is desired.

Looking forward, the pharmaceutical industry is showing increased interest in 3-(ethanesulfonyl)prop-1-ene derivatives as potential treatments for neurodegenerative diseases. Preliminary in vitro studies (2024) have demonstrated their ability to cross the blood-brain barrier and exhibit neuroprotective effects against oxidative stress. Clinical translation of these findings remains an active area of investigation, with several candidates currently in preclinical development stages.